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Compound of Interest

Compound Name: Gardenia yellow

Cat. No.: B039872

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gardenia yellow is a widely used natural food colorant extracted from the fruits of Gardenia
jasminoides Ellis.[1] Its primary color components are a group of water-soluble carotenoid
esters known as crocins, which are glycosyl esters of crocetin.[2][3] For quality control,
standardization, and pharmacokinetic studies, it is often necessary to quantify the core
aglycone, crocetin. This requires a hydrolysis step to convert the various crocin esters into a
single, analyzable molecule.[4]

This application note provides a detailed protocol for the quantitative analysis of crocetin in
hydrolyzed Gardenia yellow samples using Ultra-High-Performance Liquid Chromatography
(UHPLC). The method is validated to ensure accuracy, precision, and reliability.

Experimental Workflow

The overall experimental process involves the alkaline hydrolysis of crocetin esters within the
Gardenia yellow sample, followed by extraction of the resulting crocetin, and subsequent
analysis by UHPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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